Cas no 6521-33-1 (N-methylfuran-2-carbonimidoyl chloride)

• Product Name: N-methylfuran-2-carbonimidoyl chloride
• CAS No: 6521-33-1
• MF: C₆H₆ClNO
• MW: 143.570940494537
• CID: 530317
• PubChem ID: 7130961
• Update Time: 2026-04-29

N-methylfuran-2-carbonimidoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboximidoylchloride, N-methyl-
• N-methylfuran-2-carboximidoyl chloride
• N-methylfuran-2-carbonimidoyl chloride

• Inchi： InChI=1S/C6H6ClNO/c1-8-6(7)5-3-2-4-9-5/h2-4H,1H3/b8-6+
• InChI Key： UHTJFEFITNPRJZ-SOFGYWHQSA-N
• SMILES： C/N=C(\C1=CC=CO1)/Cl

Computed Properties

• Exact Mass: 143.01388
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 25.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on N-methylfuran-2-carbonimidoyl chloride

N-Methylfuran-2-Carbonimidoyl Chloride (CAS No. 6521-33-1): A Comprehensive Overview

N-Methylfuran-2-carbonimidoyl chloride, with the CAS registry number 6521-33-1, is a significant chemical compound in the realm of organic synthesis and materials science. This compound, often abbreviated as N-methylfuran-2-carbonimidoyl chloride, is a versatile reagent with applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. Its unique structure and reactivity make it a valuable tool for researchers and industry professionals alike.

The molecular structure of N-methylfuran-2-carbonimidoyl chloride consists of a furan ring substituted at the 2-position with a carbonimidoyl group (C(Cl)=NH) and an additional methyl group attached to the nitrogen atom. This arrangement imparts the compound with distinct electronic properties, enabling it to participate in a wide range of chemical reactions. The furan ring, being aromatic and electron-rich, can undergo various electrophilic substitutions, while the carbonimidoyl group acts as an electrophilic site for nucleophilic attacks.

Recent studies have highlighted the role of N-methylfuran-2-carbonimidoyl chloride in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a key intermediate in the construction of heterocyclic frameworks, which are essential components of many pharmaceutical agents. Its ability to facilitate efficient cyclization reactions has made it indispensable in modern drug discovery pipelines.

In addition to its role in organic synthesis, N-methylfuran-2-carbonimidoyl chloride has found applications in materials science, particularly in the development of advanced polymers and coatings. Its reactivity allows for the formation of durable cross-linked structures, which are highly sought after in industries such as automotive and aerospace manufacturing.

The synthesis of N-methylfuran-2-carbonimidoyl chloride typically involves a multi-step process starting from furan derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes, reducing the overall cost and improving yield.

From an environmental standpoint, understanding the degradation pathways of N-methylfuran-2-carbonimidoyl chloride is crucial for its safe handling and disposal. Studies have shown that under certain conditions, this compound undergoes hydrolysis to form less hazardous byproducts, making it more amenable to industrial use.

In conclusion, N-methylfuran-2-carbonimidoyl chloride (CAS No. 6521-33-1) stands as a pivotal compound in contemporary chemistry. Its diverse applications across multiple disciplines underscore its importance as a research tool and industrial reagent. As ongoing research continues to uncover new facets of its utility, this compound is poised to play an even greater role in shaping future innovations.